Cas no 898749-15-0 ((3-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

(3-Chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone is a specialized aromatic ketone featuring a chloro-fluoro-substituted phenyl ring and a dihydropyrrole-functionalized benzyl moiety. This compound is of interest in pharmaceutical and agrochemical research due to its structural complexity, which allows for potential applications as an intermediate in the synthesis of biologically active molecules. The presence of both halogen and heterocyclic groups enhances its reactivity and binding affinity, making it useful in medicinal chemistry for scaffold diversification. Its well-defined molecular architecture facilitates precise modifications, aiding in the development of targeted compounds with optimized properties. The compound is typically handled under controlled conditions due to its reactive functional groups.

(3-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone structure

898749-15-0 structure

Product Name:(3-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone

CAS No:898749-15-0

MF:C₁₈H₁₅ClFNO

MW:315.769207239151

MDL:MFCD03842374

CID:1945608

PubChem ID:24725096

Update Time:2025-10-29

(3-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

- 3-CHLORO-4-FLUORO-3'-(3-PYRROLINOMETHYL) BENZOPHENONE
- (3-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
- LogP
- (3-chloro-4-fluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
- DTXSID60643492
- 3-CHLORO-4-FLUORO-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
- (3-Chloro-4-fluorophenyl)[3-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
- MFCD03842374
- (3-Chloro-4-fluorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
- 898749-15-0
- 1-{[3-(3-chloro-4-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
- (3-Chloro-4-fluorophenyl){3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
- AKOS016020892
- MDL： MFCD03842374
- Inchi： 1S/C18H15ClFNO/c19-16-11-15(6-7-17(16)20)18(22)14-5-3-4-13(10-14)12-21-8-1-2-9-21/h1-7,10-11H,8-9,12H2
- InChI Key： JIKPOGKTUAGJKZ-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)C(C1=CC=CC(=C1)CN1CC=CC1)=O)F

Computed Properties

Exact Mass: 315.08300
Monoisotopic Mass: 315.0826200Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 419
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 20.3Å²

Experimental Properties

PSA: 20.31000
LogP: 4.01980

(3-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Pricemore >>

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Chemenu	CM297044-1g	(3-Chloro-4-fluorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone	898749-15-0	95%	1g	$524	2024-07-21
abcr	AB365108-1 g	3-Chloro-4-fluoro-3'-(3-pyrrolinomethyl) benzophenone, 97%; .	898749-15-0	97%	1 g	€932.90	2023-07-19
abcr	AB365108-2 g	3-Chloro-4-fluoro-3'-(3-pyrrolinomethyl) benzophenone, 97%; .	898749-15-0	97%	2 g	€1,677.00	2023-07-19
abcr	AB365108-1g	3-Chloro-4-fluoro-3'-(3-pyrrolinomethyl) benzophenone, 97%; .	898749-15-0	97%	1g	€932.10	2025-04-15
abcr	AB365108-2g	3-Chloro-4-fluoro-3'-(3-pyrrolinomethyl) benzophenone, 97%; .	898749-15-0	97%	2g	€1674.30	2025-04-15
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